Cas no 874288-15-0 ((3-((4-Methoxybenzyl)carbamoyl)phenyl)boronic acid)

• Product Name: (3-((4-Methoxybenzyl)carbamoyl)phenyl)boronic acid
• CAS No: 874288-15-0
• MF: C₁₅H₁₆BNO₄
• MW: 285.102844238281
• MDL: MFCD28167469
• CID: 4674253
• PubChem ID: 57752777
• Update Time: 2024-10-26

(3-((4-Methoxybenzyl)carbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid
• WJHSWLXHDJCBAY-UHFFFAOYSA-N
• AM87329
• 3-{N-[(4-Methoxyphenyl)methyl]aminocarbonyl}phenylboronic acid
• 3-{N-[(4-Methoxyphenyl)methyl]aminocarbonyl} phenylboronic acid
• 874288-15-0
• AKOS025286851
• AS-68354
• [3-[(4-methoxyphenyl)methylcarbamoyl]phenyl]boronic acid
• (3-{[(4-methoxyphenyl)methyl]carbamoyl}phenyl)boronic acid
• MFCD28167469
• I12495
• SCHEMBL12666708
• 3-(4-methoxybenzylcarbamoyl)phenylboronic acid
• CS-0456781
• (3-((4-Methoxybenzyl)carbamoyl)phenyl)boronic acid

• MDL： MFCD28167469
• Inchi： 1S/C15H16BNO4/c1-21-14-7-5-11(6-8-14)10-17-15(18)12-3-2-4-13(9-12)16(19)20/h2-9,19-20H,10H2,1H3,(H,17,18)
• InChI Key： WJHSWLXHDJCBAY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC(C1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 285.1172382g/mol
• Monoisotopic Mass: 285.1172382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides